![molecular formula C17H26N2O B255237 N'-(4-isopropylbenzylidene)heptanohydrazide](/img/structure/B255237.png)
N'-(4-isopropylbenzylidene)heptanohydrazide
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Overview
Description
N-(4-isopropylbenzylidene)heptanohydrazide, also known as IbuHyd, is a synthetic compound that belongs to the class of hydrazides. It is a white to off-white crystalline powder with a molecular weight of 298.4 g/mol. IbuHyd has shown potential in scientific research applications due to its unique properties and mechanism of action.
Mechanism of Action
N'-(4-isopropylbenzylidene)heptanohydrazide works by inhibiting the activity of COX-2, which leads to a decrease in the production of prostaglandins. Prostaglandins are lipid signaling molecules that play a role in inflammation and pain. By reducing the production of prostaglandins, this compound can help to reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(4-isopropylbenzylidene)heptanohydrazide in lab experiments is its specificity for COX-2 inhibition. This can help to reduce the risk of off-target effects. However, one limitation of using this compound is its relatively low potency compared to other COX-2 inhibitors. This may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research involving N'-(4-isopropylbenzylidene)heptanohydrazide. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in humans.
Synthesis Methods
The synthesis of N'-(4-isopropylbenzylidene)heptanohydrazide involves the condensation of isonicotinic acid hydrazide and 4-isopropylbenzaldehyde in the presence of a catalyst. The reaction is carried out under reflux in a solvent such as ethanol or methanol. The resulting product is then purified by recrystallization.
Scientific Research Applications
N'-(4-isopropylbenzylidene)heptanohydrazide has been studied for its potential use as an anti-inflammatory and analgesic agent. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C17H26N2O |
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Molecular Weight |
274.4 g/mol |
IUPAC Name |
N-[(E)-(4-propan-2-ylphenyl)methylideneamino]heptanamide |
InChI |
InChI=1S/C17H26N2O/c1-4-5-6-7-8-17(20)19-18-13-15-9-11-16(12-10-15)14(2)3/h9-14H,4-8H2,1-3H3,(H,19,20)/b18-13+ |
InChI Key |
DNEZMXGGFUBYNA-QGOAFFKASA-N |
Isomeric SMILES |
CCCCCCC(=O)N/N=C/C1=CC=C(C=C1)C(C)C |
SMILES |
CCCCCCC(=O)NN=CC1=CC=C(C=C1)C(C)C |
Canonical SMILES |
CCCCCCC(=O)NN=CC1=CC=C(C=C1)C(C)C |
Origin of Product |
United States |
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